Cas no 1807070-28-5 (3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol
• CAS No: 1807070-28-5
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886702
• Update Time: 2025-06-13

3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol

• Inchi： 1S/C7H6F2INO2/c8-6(9)5-3(2-12)1-4(13)11-7(5)10/h1,6,12H,2H2,(H,11,13)
• InChI Key： HFACSRMYDYBJHA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CO)=CC(N1)=O

Computed Properties

• Exact Mass: 300.94113 g/mol
• Monoisotopic Mass: 300.94113 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3
• Molecular Weight: 301.03

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol

Introduction to 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol (CAS No. 1807070-28-5)

3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1807070-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxyl group, an iodo substituent, and a methanol side chain, makes this molecule a versatile scaffold for drug discovery and molecular innovation.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and therapeutic agents. In recent years, compounds incorporating difluoromethyl groups have shown promise in targeting various diseases, including cancer and infectious disorders. The electron-withdrawing nature of the difluoromethyl moiety can modulate the electronic properties of adjacent functional groups, thereby influencing the overall reactivity and biological activity of the molecule.

The hydroxyl group in 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. Hydroxyl-functionalized pyridines have been explored in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The position of the hydroxyl group at the 6-position relative to the iodine substituent suggests potential for conformational flexibility, which may be exploited to optimize binding interactions within biological systems.

The iodo substituent at the 2-position of the pyridine ring introduces a handle for further chemical modification via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of biaryl compounds, which are prevalent in many approved drugs. The iodine atom's reactivity makes it an attractive site for introducing diversity during library synthesis and lead optimization campaigns.

The terminal methanol group provides an additional site for functionalization and solubility modulation. Methanol-functionalized heterocycles often exhibit improved solubility in polar solvents, which can be advantageous for formulation development and pharmacokinetic studies. Additionally, the methanol group can participate in hydrogen bonding networks, further enhancing interactions with biological targets.

Recent advancements in computational chemistry and machine learning have enabled more efficient virtual screening and de novo design of drug-like molecules. The structural features of 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol, particularly its combination of electron-deficient aromaticity, multiple functional handles, and bioisosteric replacements (e.g., difluoromethyl for chloro or fluoro), make it an attractive candidate for computational modeling studies aimed at identifying novel therapeutic agents.

In the realm of medicinal chemistry, this compound has been investigated as a precursor for developing inhibitors targeting enzyme families such as kinases and proteases. The iodine atom at the 2-position allows for facile introduction of aryl or heteroaryl groups via palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. Such transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying hits with desired pharmacological profiles.

The difluoromethyl group's influence on metabolic stability has been a focus of recent research. Computational studies have demonstrated that incorporating this moiety can significantly reduce susceptibility to oxidative degradation by enzymes such as cytochrome P450 monooxygenases. This stability enhancement is critical for extending drug half-lives and improving therapeutic efficacy. Additionally, the electronic effects of the difluoromethyl group can modulate ligand binding kinetics, potentially leading to faster on-target engagement.

Biological activity studies have revealed that derivatives of 3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol exhibit promising interactions with protein targets relevant to oncology and inflammation. For instance, modifications at the 4-methanol position have been explored to enhance binding affinity to ATP pockets in kinase domains. Such structural optimizations align with current trends in drug discovery toward designing molecules with improved selectivity and reduced off-target effects.

The compound's versatility also extends to its role as an intermediate in synthesizing more complex pharmacophores. By leveraging its multiple reactive sites—such as the iodine atom for cross-coupling and the hydroxyl group for etherification—the molecule can be transformed into diverse derivatives with tailored biological activities. This adaptability underscores its value as a building block in synthetic medicinal chemistry.

Future directions in research may explore derivatization strategies aimed at enhancing bioavailability through prodrug approaches or improving solubility via salt formation or covalent modifications. Furthermore, advances in green chemistry principles may drive innovations in synthetic methodologies that minimize waste and energy consumption while maintaining high yields.

In conclusion,3-(Difluoromethyl)-6-hydroxy-2-iodopyridine-4-methanol (CAS No. 1807070-28-5) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of functional groups positions it as a valuable scaffold for designing next-generation therapeutics targeting a wide range of diseases. As computational tools continue to evolve and high-throughput screening technologies become more sophisticated, this molecule will likely remain at the forefront of medicinal chemistry innovation.